Cas no 2680606-61-3 (2-(3,4-Dichlorophenyl)-2-(2,2,2-trifluoroacetamido)acetic acid)

• Product Name: 2-(3,4-Dichlorophenyl)-2-(2,2,2-trifluoroacetamido)acetic acid
• CAS No: 2680606-61-3
• MF: C₁₀H₆Cl₂F₃NO₃
• MW: 316.060751438141
• CID: 5630725
• PubChem ID: 165921053
• Update Time: 2025-05-24

2-(3,4-Dichlorophenyl)-2-(2,2,2-trifluoroacetamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28293135
• 2-(3,4-dichlorophenyl)-2-(2,2,2-trifluoroacetamido)acetic acid
• 2680606-61-3
• 2-(3,4-Dichlorophenyl)-2-(2,2,2-trifluoroacetamido)acetic acid

• Inchi： 1S/C10H6Cl2F3NO3/c11-5-2-1-4(3-6(5)12)7(8(17)18)16-9(19)10(13,14)15/h1-3,7H,(H,16,19)(H,17,18)
• InChI Key： ZZOKPZQFFVUFFO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C(=O)O)NC(C(F)(F)F)=O)Cl

Computed Properties

• Exact Mass: 314.9676829g/mol
• Monoisotopic Mass: 314.9676829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(3,4-Dichlorophenyl)-2-(2,2,2-trifluoroacetamido)acetic acid

Introduction to 2-(3,4-Dichlorophenyl)-2-(2,2,2-trifluoroacetamido)acetic Acid (CAS No. 2680606-61-3)

2-(3,4-Dichlorophenyl)-2-(2,2,2-trifluoroacetamido)acetic acid, identified by its Chemical Abstracts Service (CAS) number 2680606-61-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both chloro and fluoro substituents, which contribute to its unique chemical properties and potential biological activities. The structural framework of this molecule incorporates a 3,4-dichlorophenyl group and a 2,2,2-trifluoroacetamido moiety, both of which are strategically positioned to influence its reactivity and interaction with biological targets.

The 3,4-dichlorophenyl substituent is known for its ability to enhance lipophilicity and metabolic stability, making it a common feature in many drug candidates. This part of the molecule can participate in hydrophobic interactions with biological receptors, thereby influencing binding affinity and selectivity. On the other hand, the 2,2,2-trifluoroacetamido group introduces a high electronegativity due to the presence of fluorine atoms. This moiety not only modifies the electronic properties of the molecule but also contributes to its metabolic resistance by increasing the energy barrier for degradation by enzymatic pathways.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the structural and functional aspects of 2-(3,4-Dichlorophenyl)-2-(2,2,2-trifluoroacetamido)acetic acid. These studies have revealed that the compound exhibits promising interactions with various biological targets, including enzymes and receptors involved in inflammatory pathways. The combination of chloro and fluoro substituents in its structure appears to synergistically enhance its binding affinity and selectivity towards these targets.

In the realm of drug discovery, this compound has been investigated for its potential as an intermediate in the synthesis of more complex pharmacophores. The presence of both polar and non-polar regions in its molecular structure makes it an excellent candidate for further derivatization. Researchers have explored various synthetic strategies to modify this compound, aiming to optimize its pharmacological properties while maintaining or enhancing its bioavailability.

One particularly intriguing aspect of 2680606-61-3 is its role in developing novel therapeutic agents for neurological disorders. Preliminary studies have suggested that derivatives of this compound may exhibit neuroprotective effects by modulating key signaling pathways involved in neurodegeneration. The ability of the 3,4-dichlorophenyl group to interact with lipophilic pockets in neural receptors and the metabolic stability provided by the trifluoroacetamido moiety make this compound a promising scaffold for further exploration.

The pharmaceutical industry has shown considerable interest in compounds like 2680606-61-3 due to their potential therapeutic applications. The unique combination of structural features allows for fine-tuning of biological activity through rational drug design principles. By leveraging computational tools such as molecular dynamics simulations and quantum mechanical calculations, scientists are able to predict how modifications to this molecule might affect its interaction with biological targets.

Moreover, the environmental impact of such compounds is also a critical consideration in modern drug development. The stability provided by fluorine atoms can reduce degradation rates in biological systems but also raises questions about persistence in environmental matrices. Researchers are actively investigating sustainable synthetic routes that minimize waste generation while maintaining high yields and purity standards.

The synthesis of 2680606-61-3 involves multi-step organic reactions that require precise control over reaction conditions to ensure high regioselectivity and yield. Advanced catalytic systems have been employed to facilitate these transformations efficiently while minimizing unwanted side products. Such methodologies align with green chemistry principles by reducing hazardous waste streams and improving energy efficiency throughout the synthetic process.

As our understanding of biological systems continues to evolve at a rapid pace, compounds like 2680606-61-3 will play an increasingly important role in therapeutic development. Their unique structural features offer opportunities for designing drugs with enhanced efficacy and reduced side effects compared to existing treatments on the market today. Collaborative efforts between academia and industry are essential for translating these findings into tangible clinical benefits for patients worldwide.